Cas no 2229311-61-7 (4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine
• CAS No: 2229311-61-7
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• CID: 5975489
• PubChem ID: 165735882
• Update Time: 2025-05-20

4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(6-bromo-3-pyridinyl)-
• 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine
• 2229311-61-7
• EN300-1906615

• Inchi： 1S/C8H6BrN3S/c9-7-2-1-5(3-11-7)6-4-13-8(10)12-6/h1-4H,(H2,10,12)
• InChI Key： NYMALMKXNWYSRA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Br)N=C2)N=C1N

Computed Properties

• Exact Mass: 254.94658g/mol
• Monoisotopic Mass: 254.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.717±0.06 g/cm3(Predicted)
• Boiling Point: 446.4±30.0 °C(Predicted)
• pka: 2.76±0.10(Predicted)

Additional information on 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine

4-(6-Bromopyridin-3-yl)-1,3-thiazol-2-amine: A Comprehensive Overview

The compound 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine, with the CAS number 2229311-61-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a bromopyridine moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and versatility in various chemical reactions. The presence of the bromine atom in the pyridine ring further enhances the compound's reactivity and potential applications.

Recent studies have highlighted the importance of 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine in drug discovery. Researchers have explored its role as a potential lead compound for developing new pharmaceutical agents. The molecule's ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable candidate for therapeutic interventions. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions like neurodegenerative diseases and cardiovascular disorders.

The synthesis of 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine involves a multi-step process that typically begins with the preparation of the bromopyridine derivative. This is followed by the formation of the thiazole ring through a condensation reaction involving an amine and a thioamide or thiourea derivative. The reaction conditions, such as temperature and pH, play a critical role in ensuring high yields and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

In terms of chemical properties, 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine exhibits interesting behavior in both acidic and basic environments. Its amine group can act as a nucleophile in various substitution reactions, making it a versatile building block for constructing more complex molecules. Additionally, the bromine atom in the pyridine ring contributes to the compound's electrophilic character, facilitating reactions such as nucleophilic aromatic substitution.

The application of 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amine extends beyond pharmacology into materials science. Its ability to form coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor applications. For example, researchers have investigated its use in designing metalloenzymes and metal-based catalysts for organic transformations. The compound's stability under various reaction conditions makes it an attractive option for these applications.

From an environmental perspective, understanding the degradation pathways of 4-(6-bromopyridin-3-yl)-1,3-thiazol-2-amines is crucial for assessing their impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes oxidative degradation, producing less harmful byproducts. This information is essential for developing sustainable chemical processes that minimize environmental harm.

In conclusion, 4-(6-bromopyridin-3-yll)-1,3-thiazol-amines represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for therapeutic use make it a subject of ongoing research interest. As scientists continue to explore its properties and applications further insights into this compound's capabilities will undoubtedly emerge.